Cas no 2138167-30-1 (2-Thia-13-azadispiro[5.0.5^{7}.3^{6}]pentadecan-14-one)

• Product Name: 2-Thia-13-azadispiro[5.0.5^{7}.3^{6}]pentadecan-14-one
• CAS No: 2138167-30-1
• MF: C₁₃H₂₁NOS
• MW: 239.376942396164
• CID: 6429137
• PubChem ID: 165743625
• Update Time: 2025-07-15

2-Thia-13-azadispiro[5.0.5^{7}.3^{6}]pentadecan-14-one Chemical and Physical Properties

Names and Identifiers

• 2138167-30-1
• 2-thia-13-azadispiro[5.0.5^{7}.3^{6}]pentadecan-14-one
• EN300-790700
• 2-Thia-13-azadispiro[5.0.5^{7}.3^{6}]pentadecan-14-one

• Inchi： 1S/C13H21NOS/c15-11-9-12(5-4-8-16-10-12)13(14-11)6-2-1-3-7-13/h1-10H2,(H,14,15)
• InChI Key： ODJKXSAHGHLFSS-UHFFFAOYSA-N
• SMILES： S1CCCC2(C1)CC(NC12CCCCC1)=O

Computed Properties

• Exact Mass: 239.13438547g/mol
• Monoisotopic Mass: 239.13438547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 54.4Ų

Additional information on 2-Thia-13-azadispiro[5.0.5^{7}.3^{6}]pentadecan-14-one

Comprehensive Overview of 2-Thia-13-azadispiro[5.0.5⁷.3⁶]pentadecan-14-one (CAS No. 2138167-30-1)

The compound 2-Thia-13-azadispiro[5.0.5⁷.3⁶]pentadecan-14-one (CAS No. 2138167-30-1) is a structurally unique heterocyclic molecule that has garnered significant attention in the fields of medicinal chemistry and material science. Its intricate spirocyclic framework and the presence of both thia (sulfur) and aza (nitrogen) functional groups make it a compelling subject for research. This article delves into its properties, potential applications, and relevance to contemporary scientific inquiries, such as drug discovery, catalysis, and molecular design.

One of the most striking features of 2-Thia-13-azadispiro[5.0.5⁷.3⁶]pentadecan-14-one is its spirocyclic architecture, which is characterized by two rings sharing a single carbon atom. This structural motif is increasingly sought after in pharmaceutical development due to its ability to enhance molecular rigidity and improve binding affinity to biological targets. Researchers are particularly interested in how the thia and aza moieties influence the compound's electronic properties, which could be leveraged in enzyme inhibition or receptor modulation.

In the context of drug discovery, 2-Thia-13-azadispiro[5.0.5⁷.3⁶]pentadecan-14-one has been explored as a potential scaffold for designing novel therapeutics. Its spirocyclic core offers a three-dimensional complexity that is often lacking in flat, aromatic systems, making it a valuable tool for addressing challenging biological targets. Recent studies have highlighted its potential in central nervous system (CNS) disorders, where its ability to cross the blood-brain barrier is of particular interest. Additionally, the compound's heteroatom-rich structure may contribute to its metabolic stability, a critical factor in pharmacokinetic optimization.

Beyond pharmaceuticals, 2-Thia-13-azadispiro[5.0.5⁷.3⁶]pentadecan-14-one has applications in material science. Its unique geometry and functional groups make it a candidate for developing advanced polymers or coordination complexes. For instance, the thia group could facilitate sulfur-metal interactions, which are pivotal in catalysis and nanomaterial synthesis. Researchers are also investigating its potential in supramolecular chemistry, where its rigid structure could serve as a building block for molecular machines or self-assembling systems.

The synthesis of 2-Thia-13-azadispiro[5.0.5⁷.3⁶]pentadecan-14-one presents both challenges and opportunities. Modern organic synthesis techniques, such as transition-metal-catalyzed reactions and photocatalysis, are being employed to construct its complex framework efficiently. The compound's CAS No. 2138167-30-1 serves as a critical identifier for researchers accessing databases like SciFinder or Reaxys, where detailed synthetic protocols and property data are often curated. This underscores the importance of accurate chemical nomenclature and CAS registry numbers in scientific communication.

In the era of artificial intelligence (AI) and machine learning (ML), compounds like 2-Thia-13-azadispiro[5.0.5⁷.3⁶]pentadecan-14-one are being studied through computational chemistry approaches. Molecular docking and quantum mechanical calculations are being used to predict its interactions with biological targets or materials. These in silico methods complement experimental studies, accelerating the discovery of new applications. Furthermore, the compound's relevance to green chemistry principles is being explored, particularly in terms of atom economy and sustainable synthesis.

As the scientific community continues to explore the potential of 2-Thia-13-azadispiro[5.0.5⁷.3⁶]pentadecan-14-one, its versatility across multiple disciplines becomes increasingly apparent. Whether in medicinal chemistry, materials engineering, or computational design, this compound exemplifies the intersection of innovation and interdisciplinary collaboration. Future research will likely uncover even more applications, solidifying its place as a valuable tool in modern science.